![molecular formula C18H24N2O4 B13456631 1-{1-[(Benzyloxy)carbonyl]pyrrolidin-3-yl}piperidine-4-carboxylic acid](/img/structure/B13456631.png)
1-{1-[(Benzyloxy)carbonyl]pyrrolidin-3-yl}piperidine-4-carboxylic acid
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Description
1-{1-[(Benzyloxy)carbonyl]pyrrolidin-3-yl}piperidine-4-carboxylic acid is a complex organic compound featuring a piperidine ring substituted with a benzyloxycarbonyl group and a pyrrolidine ring
Properties
Molecular Formula |
C18H24N2O4 |
|---|---|
Molecular Weight |
332.4 g/mol |
IUPAC Name |
1-(1-phenylmethoxycarbonylpyrrolidin-3-yl)piperidine-4-carboxylic acid |
InChI |
InChI=1S/C18H24N2O4/c21-17(22)15-6-9-19(10-7-15)16-8-11-20(12-16)18(23)24-13-14-4-2-1-3-5-14/h1-5,15-16H,6-13H2,(H,21,22) |
InChI Key |
NFPUPKFGIWOVDR-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2CCN(C2)C(=O)OCC3=CC=CC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-{1-[(Benzyloxy)carbonyl]pyrrolidin-3-yl}piperidine-4-carboxylic acid typically involves multi-step organic reactionsThe reaction conditions often require the use of organic solvents such as dichloromethane or tetrahydrofuran, and catalysts like palladium on carbon for hydrogenation steps .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .
Chemical Reactions Analysis
Types of Reactions: 1-{1-[(Benzyloxy)carbonyl]pyrrolidin-3-yl}piperidine-4-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The benzyloxycarbonyl group can be oxidized to form corresponding carboxylic acids.
Reduction: The compound can be reduced to remove the benzyloxycarbonyl protecting group, yielding the free amine.
Substitution: Nucleophilic substitution reactions can occur at the piperidine or pyrrolidine rings.
Common Reagents and Conditions:
Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.
Substitution: Nucleophiles such as alkyl halides or amines under basic conditions.
Major Products:
Oxidation: Carboxylic acids.
Reduction: Free amines.
Substitution: Substituted piperidine or pyrrolidine derivatives.
Scientific Research Applications
1-{1-[(Benzyloxy)carbonyl]pyrrolidin-3-yl}piperidine-4-carboxylic acid has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential as a building block in the design of bioactive compounds.
Medicine: Explored for its potential therapeutic properties, particularly in the development of drugs targeting neurological disorders.
Industry: Utilized in the production of fine chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-{1-[(Benzyloxy)carbonyl]pyrrolidin-3-yl}piperidine-4-carboxylic acid involves its interaction with specific molecular targets. The benzyloxycarbonyl group can act as a protecting group, allowing selective reactions at other functional sites. The piperidine and pyrrolidine rings can interact with biological receptors, potentially modulating their activity. The exact pathways and targets depend on the specific application and modifications of the compound .
Comparison with Similar Compounds
1-{1-[(Benzyloxy)carbonyl]piperidine-4-carboxylic acid: Similar structure but lacks the pyrrolidine ring.
N-Benzylpiperidine-4-carboxaldehyde: A related compound used in the synthesis of donepezil, a drug for Alzheimer’s disease.
®-(-)-3-Piperidinecarboxylic acid: An inhibitor of GABA uptake, used in neurological research.
Uniqueness: 1-{1-[(Benzyloxy)carbonyl]pyrrolidin-3-yl}piperidine-4-carboxylic acid is unique due to the presence of both piperidine and pyrrolidine rings, which provide a versatile scaffold for the synthesis of diverse bioactive molecules. Its dual ring structure allows for multiple points of functionalization, enhancing its utility in medicinal chemistry .
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